![molecular formula C12H12N2O3S B8448654 2-Benzenesulfonylmethyl-5-cyclopropyl-[1,3,4]oxadiazole](/img/structure/B8448654.png)
2-Benzenesulfonylmethyl-5-cyclopropyl-[1,3,4]oxadiazole
Cat. No. B8448654
M. Wt: 264.30 g/mol
InChI Key: COWBNUKLNDLJCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07906546B2
Procedure details
To 3.0 g (14.0 mmol) of benzenesulfonyl-acetic acid hydrazide in 30 mL of phosphorus oxychloride, 1.47 g (17.0 mmol, 1.2 eq) of cyclopropanecarboxylic acid were added, and heated at reflux for 2 hours. The reaction mixture was very carefully poured onto ice, extracted with EtOAc, filtered and evaporated. Column chromatography on silica gel with EtOAc/heptane 2:1 yielded 1.49g (41%) of 2-benzenesulfonylmethyl-5-cyclopropyl-[1,3,4]oxadiazole as a white solid, MS: 265 (MH+).
Yield
41%
Identifiers
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REACTION_CXSMILES
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[C:1]1([S:7]([CH2:10][C:11]([NH:13][NH2:14])=[O:12])(=[O:9])=[O:8])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[CH:15]1([C:18](O)=O)[CH2:17][CH2:16]1>P(Cl)(Cl)(Cl)=O>[C:1]1([S:7]([CH2:10][C:11]2[O:12][C:18]([CH:15]3[CH2:17][CH2:16]3)=[N:14][N:13]=2)(=[O:8])=[O:9])[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=1
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Inputs
Step One
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Name
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|
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Quantity
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3 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)S(=O)(=O)CC(=O)NN
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Name
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|
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Quantity
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1.47 g
|
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Type
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reactant
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Smiles
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C1(CC1)C(=O)O
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Name
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|
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Quantity
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30 mL
|
|
Type
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solvent
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Smiles
|
P(=O)(Cl)(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 2 hours
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|
Duration
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2 h
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ADDITION
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Type
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ADDITION
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|
Details
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The reaction mixture was very carefully poured onto ice
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with EtOAc
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
C1(=CC=CC=C1)S(=O)(=O)CC=1OC(=NN1)C1CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.49 g | |
| YIELD: PERCENTYIELD | 41% | |
| YIELD: CALCULATEDPERCENTYIELD | 40.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
